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Compound of Interest

Compound Name: 1-(4-pyridinyl)indoline
CAS No.: 20948-73-6
Cat. No.: B4762627
Get Quote
. J

Executive Summary

1-(4-pyridinyl)indoline is a bicyclic heterocyclic scaffold merging an indoline (2,3-
dihydroindole) core with a pyridine ring at the N1 position. In medicinal chemistry, this structure
represents a "privileged scaffold"—a molecular framework capable of providing ligands for
diverse biological targets.[1][2]

Its primary biological relevance lies in neuropharmacology (specifically Serotonin 5-HT2C
receptor modulation) and oncology (kinase inhibition). While the unsubstituted parent
compound serves primarily as a chemical building block, its derivatives are potent anxiolytics
and antipsychotics. This guide explores the structure-activity relationships (SAR), synthesis,
and mechanistic pathways defining its utility.

Part 1: Chemical Identity & Structural Analysis[3][4]
Physicochemical Profile

The molecule consists of an electron-rich indoline nitrogen coupled to an electron-deficient
pyridine ring. This "push-pull" electronic system influences its binding affinity and metabolic
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stability.
Property Data
IUPAC Name 1-(pyridin-4-yl)-2,3-dihydro-1H-indole
Molecular Formula Ci3Hi2N2
Molecular Weight 196.25 g/mol

Core Scaffold

N-arylated Indoline

Key Features

Basic pyridine nitrogen (H-bond acceptor);

Indoline nitrogen (non-basic due to conjugation)

LogP (Predicted)

~2.6 (Lipophilic, CNS penetrant)

Structure-Activity Relationship (SAR)

The 1-(4-pyridinyl)indoline scaffold is a template for optimizing drug-receptor interactions:

 Indoline Core: Mimics the tryptophan side chain of serotonin, providing affinity for 5-HT

receptors.

o N1-Pyridyl Group: Restricts conformation and provides a distal binding site for hydrophobic

pockets or hydrogen bonding within the receptor active site (e.g., residues in the 5-HT2C

transmembrane domain).

» 3-Position: A critical vector for substitution. Derivatives with alkyl or carbonyl groups at C3

often show enhanced potency (e.g., MOMIPP analogs).

Part 2: Pharmacology & Mechanism of Action
Primary Target: 5-HT2C Receptor Modulation

The most significant biological activity of N-substituted indolines is their interaction with the 5-

HT2C receptor, a G-protein coupled receptor (GPCR) implicated in anxiety, obesity, and

depression.
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e Mechanism: Ligands containing the indoline-pyridine motif often act as antagonists or
inverse agonists. They bind to the orthosteric site, preventing serotonin-mediated activation
of the Gg/11 pathway.

o Therapeutic Outcome: Blockade of 5-HT2C receptors in the limbic system (amygdala,
hippocampus) reduces anxiety states without the sedation associated with benzodiazepines.

o Key Analog: SB-242084 is a high-affinity 5-HT2C antagonist utilizing a functionalized indoline
core. The 1-(4-pyridinyl)indoline scaffold represents a simplified pharmacophore of such
agents.

Signaling Pathway Visualization

The following diagram illustrates the Gg/11 signaling cascade modulated by 5-HT2C ligands. 1-
(4-pyridinyl)indoline derivatives inhibit this pathway, reducing downstream calcium
mobilization.
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Figure 1: 5-HT2C Gq/11 signaling pathway. Antagonists based on the indoline scaffold block
the receptor-Gq coupling, preventing IP3 generation and Calcium release.

Secondary Activity: Kinase Inhibition

The pyridine nitrogen can act as a hinge-binder in the ATP-binding pocket of protein kinases.
» Potential Targets: VEGFR (Vascular Endothelial Growth Factor Receptor) and PDGFR.

e Mechanism: The planar indoline-pyridine structure intercalates into the kinase cleft,
competing with ATP.

Part 3: Experimental Protocols
Synthesis of 1-(4-pyridinyl)indoline

The most robust method for synthesizing this scaffold is the Buchwald-Hartwig Amination,
which couples the secondary amine of indoline with 4-bromopyridine.

Reagents:

Indoline (1.0 eq)

4-Bromopyridine Hydrochloride (1.2 eq)

Pd(OAC)z (5 mol%)

BINAP (Racemic, 7.5 mol%)

Sodium tert-butoxide (NaOtBu, 1.5 eq)

Toluene (Solvent)

Protocol:

e Preparation: In a glovebox or under Argon, charge a reaction vial with Pd(OAc)z, BINAP, and
NaOtBu.

o Dissolution: Add anhydrous Toluene. Stir for 10 minutes to form the active catalyst complex.
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» Addition: Add Indoline and 4-Bromopyridine.
e Reaction: Seal the vial and heat to 100°C for 12—16 hours.

o Work-up: Cool to room temperature. Filter through a celite pad to remove Palladium
residues.

 Purification: Concentrate the filtrate and purify via Flash Column Chromatography (SiOz;
Hexane/Ethyl Acetate gradient).

 Validation: Confirm structure via tH-NMR (diagnostic doublet for pyridine protons at ~8.3
ppm).

Synthesis Workflow Diagram

Indoline u| Pd(OAC)2/BINAP 100°C, 16h Celite Filtration w | Flash Chromatography Aouridinun: .
+ 4-Bromopyridine = NaOtBu Toluene & Concentration = (Hex/EtOAc) e

Click to download full resolution via product page

Figure 2: Buchwald-Hartwig synthesis workflow for the N-arylation of indoline.

In Vitro Binding Assay (5-HT2C)

To verify biological activity, a radioligand binding assay is standard.

e Cell Line: HEK-293 cells stably expressing human 5-HT2C receptors.[3]
o Radioligand: [3H]-Mesulergine (Antagonist) or [3H]-5-HT (Agonist).

o Assay Buffer: 50 mM Tris-HCI, 10 mM MgClz, 1 mM EDTA, pH 7.4.

» Procedure:

o Incubate cell membranes (20 pg protein) with Radioligand (1 nM) and increasing
concentrations of 1-(4-pyridinyl)indoline (1071 to 10—> M).

o Incubate at 37°C for 60 minutes.
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o Terminate by rapid filtration over GF/B filters.

e Analysis: Measure radioactivity via liquid scintillation counting. Calculate ICso and Ki values.

Part 4: Therapeutic Implications & Future Directions
CNS Disorders

The lipophilic nature of the 1-(4-pyridinyl)indoline scaffold suggests good Blood-Brain Barrier
(BBB) permeability.

e Anxiety: As a scaffold for 5-HT2C antagonists, it offers a pathway to anxiolytics that avoid the
addiction potential of benzodiazepines.

o Obesity: Conversely, functionalization to create agonists (similar to Lorcaserin) could
leverage the scaffold for appetite suppression.

Toxicology & Safety

o Metabolic Liability: The pyridine ring is susceptible to N-oxidation by CYP450 enzymes.

o Genotoxicity: Indolines are generally safe, but the specific pyridine attachment must be
screened for hERG channel inhibition (cardiotoxicity risk), a common issue with pyridine-
containing drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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